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Compound of Interest

Compound Name:
Furan-2-carboximidamide

hydrochloride

Cat. No.: B1315031 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive guide to the core basic properties of Furan-2-carboximidamide
hydrochloride. This furan derivative holds potential in medicinal chemistry, and this guide

summarizes its chemical and physical characteristics, alongside available information on its

synthesis and biological activity.

Furan-2-carboximidamide hydrochloride is a heterocyclic compound featuring a furan ring

substituted with a carboximidamide group, presented as a hydrochloride salt.[1] This structure

is of interest to medicinal chemists due to the known diverse biological activities of furan

derivatives, which include antimicrobial and anticancer properties.[1] The hydrochloride salt

form generally enhances water solubility compared to the free base, a favorable characteristic

for biological applications.[1]

Core Physicochemical Properties
A summary of the key quantitative data for Furan-2-carboximidamide hydrochloride is

presented in the table below, offering a quick reference for its fundamental properties.
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Property Value Source(s)

Chemical Formula C₅H₇ClN₂O [1][2]

Molecular Weight 146.58 g/mol [2]

CAS Number 54610-69-4 [2]

Melting Point 63-65 °C [3]

Boiling Point 220.1 °C at 760 mmHg [3]

Solubility

Generally more soluble in

water as the hydrochloride salt.

Quantitative data not available.

[1]

pKa Data not available

Purity
≥95% to 97% (as commercially

available)
[2]

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of Furan-2-carboximidamide
hydrochloride is not readily available in the reviewed literature, the synthesis of structurally

related furan-2-carboxamides provides a general strategic framework. These syntheses often

commence from furan-2-carboxylic acid.

A general synthetic approach may involve the activation of furan-2-carboxylic acid, for example,

with 1,1'-carbonyldiimidazole (CDI), followed by reaction with an appropriate amine source to

form the amide linkage. Subsequent chemical transformations would then be necessary to

convert the carboxamide into the desired carboximidamide hydrochloride.

General Experimental Workflow for Synthesis of Furan-2-Carboxamides:
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Activation of Carboxylic Acid

Amine Coupling Purification

Furan-2-carboxylic Acid
Activated Intermediate 45°C, 2h

CDI in THF

Furan-2-carboxamide
Product

 45°C, 18-20h

Amine (e.g., 1,4-diaminobenzene) Washing with NaHCO₃

and drying with Na₂SO₄

Flash Column
Chromatography

Furan-2-carboxamide
Derivative

LasR Protein
(Quorum Sensing Receptor)

 Inhibition

Biofilm Formation

 Activation

Virulence Factor
Production

 Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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